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Introduction
Neodymium (Nd³⁺) has long been a cornerstone dopant for solid-state lasers, traditionally

hosted in oxide crystals like YAG (Yttrium Aluminum Garnet) and various glasses.[1] However,

the exploration of alternative host materials is crucial for accessing new spectral regions and

improving laser performance. Sulfide-based chalcogenide glasses, such as Gallium Lanthanum

Sulfide (Ga₂S₃-La₂S₃), have emerged as promising hosts for Nd³⁺ ions.[2] Their low phonon

energies reduce non-radiative decay rates, making them attractive for applications like mid-

infrared lasers and fiber amplifiers.[2][3] This document provides a comprehensive overview of

the application of Neodymium-doped sulfide glasses in solid-state lasers, including detailed

experimental protocols and a summary of key performance data.

Data Presentation: Spectroscopic and Laser
Properties
The following tables summarize key quantitative data for Neodymium-doped sulfide and

selenide glasses, facilitating comparison with traditional host materials.

Table 1: Spectroscopic Properties of Nd³⁺ in Various Host Glasses
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Host
Material

Nd³⁺
Concentr
ation
(ions/cm³
)

Absorptio
n Cross-
Section
(σ_abs)
at ~800
nm (10⁻²⁰
cm²)

Emission
Cross-
Section
(σ_em) at
~1.08 µm
(10⁻²⁰
cm²)

Fluoresce
nce
Lifetime
(τ_f) (µs)

Quantum
Efficiency
(η)

Referenc
e

Ga₂S₃-

La₂S₃

0.8 ± 0.05

x 10²⁰
- 8 ± 0.3 110 ± 3 - [4]

GeS₂-

Ga₂S₃-

CsCl

- - - - - [5]

Selenide

Glass
- - -

>10,000

(for ⁴I₁₁/₂ -

⁴I₉/₂)

~50% (for

⁴I₁₁/₂ - ⁴I₉/

₂)

[6][7]

Phosphate

Glass
- -

2.97 x

10⁻²⁰ to

2.69 x

10⁻²⁰

- - [4]

Nd:YAG 1.1 at% - - 230 >94% [8][9]

Table 2: Laser Performance of Nd³⁺-Doped Chalcogenide Fiber Laser
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Host
Material

Laser
Wavele
ngth
(nm)

Pump
Wavele
ngth
(nm)

Pump
Source

Thresho
ld
Power
(mW)

Slope
Efficien
cy (%)

Output
Power

Referen
ce

Ga:La:S

Glass

Fiber

1080 815
Ti:sapphi

re laser
- -

Self-

pulsing

behavior

[10]

Nd:LWO

Crystal
-

Pulsed

Laser
-

5.9 (for

1.8 at. %)

35 (for

3.2 at. %)
- [11]

Ce³⁺-

doped

Selenide

Glass

5200 4100

Pulsed

Fe:ZnSe

laser

~60 mJ 21 35 mJ [12]

Mandatory Visualizations
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Caption: Energy level diagram of the Nd³⁺ ion in a solid-state host, illustrating the four-level

laser system.
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Caption: Workflow for fabricating Nd-doped sulfide glass and fiber.

Experimental Protocols
Protocol 1: Synthesis of Nd³⁺-Doped Gallium Lanthanum
Sulfide (Ga₂S₃-La₂S₃) Glass via Melt-Quenching
Objective: To synthesize high-purity, optically homogeneous Nd³⁺-doped Ga₂S₃-La₂S₃ glass.

Materials:

High-purity (99.99% or higher) Gallium(III) sulfide (Ga₂S₃), Lanthanum(III) sulfide (La₂S₃),

and Neodymium(III) sulfide (Nd₂S₃) powders.

Vitreous carbon crucible.

Silica ampoule.

Glovebox with a nitrogen atmosphere.

High-temperature furnace (capable of reaching at least 1200 °C).

Quenching setup (e.g., water-cooled jacket).

Annealing furnace.

Procedure:

Precursor Preparation: Inside a nitrogen-purged glovebox, weigh the appropriate amounts of

Ga₂S₃, La₂S₃, and Nd₂S₃ powders to achieve the desired composition (e.g., 70% Ga₂S₃,

30% La₂S₃, with 0.05 mol% Nd₂S₃).[6]

Mixing: Thoroughly mix the powders to ensure a homogeneous starting batch.

Crucible Loading: Transfer the mixed powders into a vitreous carbon crucible.
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Sealing: Place the crucible inside a silica tube, which is then sealed under vacuum. This

prevents oxidation and contamination during melting.[13]

Melting: Place the sealed silica ampoule in a high-temperature furnace. Ramp the

temperature to approximately 1150 °C and hold for 24 hours to ensure complete melting and

homogenization.[6]

Quenching: Rapidly cool the molten glass to prevent crystallization. This can be achieved by

pushing the crucible into a water-cooled jacket.[6]

Annealing: Transfer the resulting glass rod to an annealing furnace. Heat the glass to a

temperature slightly below its glass transition temperature (e.g., 490 °C for some

compositions) and hold for 24 hours to relieve internal stresses.[5]

Cooling: Slowly cool the annealed glass to room temperature.

Characterization: The resulting glass can be cut and polished for subsequent spectroscopic

and laser experiments.

Protocol 2: Fabrication of Nd³⁺-Doped Sulfide Glass
Fiber via Rod-in-Tube Technique
Objective: To fabricate a core-cladding optical fiber from Nd³⁺-doped sulfide glass.

Materials:

Nd³⁺-doped sulfide glass rod (core).

Undoped sulfide glass tube with a slightly lower refractive index (cladding).

Fiber drawing tower with a controlled atmosphere.

Procedure:

Preform Preparation: Insert the Nd³⁺-doped glass rod (core) into the undoped cladding tube

to create a preform.[10]

Mounting: Mount the preform vertically in the furnace of the fiber drawing tower.
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Heating: Heat the preform to its softening temperature. The drawing temperature for Ge-Sb-

Se glass, for example, is between 348 to 370 °C.[14]

Drawing: Once the glass is soft, a small-diameter fiber can be drawn from the bottom of the

preform. The fiber diameter is controlled by the drawing speed and the preform feed rate.

Coating: (Optional) An in-line polymer coating can be applied to the fiber to protect its

surface and improve its mechanical strength.

Spooling: The drawn fiber is wound onto a spool.

Protocol 3: Spectroscopic Characterization of Nd³⁺-
Doped Sulfide Glass
Objective: To measure the absorption and emission spectra, and the fluorescence lifetime of

Nd³⁺ in the sulfide glass host.

Apparatus:

UV-Vis-NIR spectrophotometer.

Fluorometer with a pulsed laser source (e.g., a tunable Ti:sapphire laser or a laser diode at

~800 nm) and a suitable detector (e.g., an InGaAs photodiode).

Digital oscilloscope.

Procedure:

Sample Preparation: Use a polished, plane-parallel sample of the Nd³⁺-doped sulfide glass

of known thickness.

Absorption Measurement: a. Record the absorption spectrum of the glass sample using the

spectrophotometer over a wavelength range that covers the Nd³⁺ absorption bands (typically

300 nm to 2500 nm). b. Identify the characteristic absorption peaks of Nd³⁺, such as the

transition from the ⁴I₉/₂ ground state to various excited states.
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Emission Measurement: a. Excite the sample with a laser source at one of the strong

absorption wavelengths of Nd³⁺ (e.g., ~808 nm). b. Collect the emitted fluorescence at a 90-

degree angle to the excitation beam to minimize scattered pump light. c. Record the

emission spectrum using the fluorometer. The main emission peak for laser applications is

typically around 1064 nm, corresponding to the ⁴F₃/₂ → ⁴I₁₁/₂ transition.

Fluorescence Lifetime Measurement: a. Excite the sample with a short pulse from the laser.

b. Record the decay of the fluorescence intensity over time using the photodetector and

oscilloscope. c. Fit the decay curve to an exponential function to determine the fluorescence

lifetime (τ_f).

Protocol 4: Setup and Operation of a Diode-Pumped
Nd³⁺:Sulfide Glass Laser
Objective: To construct and operate a basic solid-state laser using a Nd³⁺-doped sulfide glass

as the gain medium.

Components:

Nd³⁺-doped sulfide glass gain medium (e.g., a polished rod or fiber).

High-power laser diode pump source (~808 nm).

Focusing optics (lenses to shape and focus the pump beam into the gain medium).

Laser cavity mirrors:

Input Coupler (IC): Highly reflective (HR) at the laser wavelength (~1064 nm) and highly

transmissive (HT) at the pump wavelength (~808 nm).

Output Coupler (OC): Partially reflective (PR) at the laser wavelength to allow the laser

beam to exit the cavity.

Kinematic mirror mounts for precise alignment.

Laser power meter.
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Infrared viewer or camera.

Procedure:

Component Mounting: a. Mount the laser diode pump source and its power supply. b. Mount

the focusing lenses on an optical rail. c. Mount the Nd³⁺:sulfide glass in a suitable holder

(potentially with cooling). d. Mount the IC and OC mirrors in their kinematic mounts.

Pump Beam Alignment: a. Turn on the pump diode at low power. b. Use the focusing lenses

to collimate and then focus the pump beam into the center of the gain medium. An IR viewer

can be used to visualize the pump beam spot.

Cavity Alignment: a. Place a target after the OC mirror. b. Adjust the IC mirror so that the

reflection of the pump beam from the gain medium's surface is centered back on the pump

diode's output facet. c. Adjust the OC mirror so that the multiple reflections between the IC

and OC (visible with an IR viewer) are all collinear and centered on the target. This process

can be iterative and requires fine adjustments of the kinematic mounts.[15]

Lasing Operation: a. Place the laser power meter after the OC. b. Gradually increase the

pump diode current while monitoring the power meter. c. Once the pump power exceeds the

laser threshold, a significant increase in output power should be observed. d. Fine-tune the

mirror alignment to maximize the output power.

Characterization: a. Measure the output power as a function of the input pump power to

determine the slope efficiency. b. The laser output can be directed to a spectrometer to

measure the lasing wavelength and spectral width.

Conclusion
Neodymium-doped sulfide glasses represent a compelling class of materials for solid-state

lasers, particularly for applications requiring emission in the near- and mid-infrared regions.

Their favorable spectroscopic properties, stemming from the low-phonon-energy environment

of the sulfide host, open up possibilities for efficient laser operation at wavelengths that are

difficult to achieve with conventional oxide-based hosts. While challenges in material synthesis

and handling remain, the protocols and data presented here provide a solid foundation for

researchers and scientists to explore the potential of these materials in developing next-

generation laser systems.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. gophotonics.com [gophotonics.com]

2. archive.ll.mit.edu [archive.ll.mit.edu]

3. SIPS2022 - Synthesis and Characterizations of Neodymium Doped Alumino-Phosphate
Glasses for IR Lasers [flogen.org]

4. researchgate.net [researchgate.net]

5. researchgate.net [researchgate.net]

6. researchgate.net [researchgate.net]

7. mdpi.com [mdpi.com]

8. researchgate.net [researchgate.net]

9. Nd-Doped Laser Glass Spectroscopic and Physical Properties (Technical Report) |
OSTI.GOV [osti.gov]

10. researchgate.net [researchgate.net]

11. old.joam.inoe.ro [old.joam.inoe.ro]

12. duepublico2.uni-due.de [duepublico2.uni-due.de]

13. old.joam.inoe.ro [old.joam.inoe.ro]

14. orbit.dtu.dk [orbit.dtu.dk]

15. edmundoptics.com [edmundoptics.com]

To cite this document: BenchChem. [Application Notes and Protocols: Neodymium-Doped
Sulfide Glasses in Solid-State Lasers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b079876#neodymium-sulfide-as-a-dopant-in-solid-
state-lasers]

Disclaimer & Data Validity:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 12 Tech Support

https://www.benchchem.com/product/b079876?utm_src=pdf-custom-synthesis
https://www.gophotonics.com/community/what-are-diode-pumped-solid-state-lasers
https://archive.ll.mit.edu/publications/journal/pdf/vol03_no3/3.3.5.diodepumpedlaser.pdf
https://www.flogen.org/sips2022/paper-13-534.html
https://www.flogen.org/sips2022/paper-13-534.html
https://www.researchgate.net/publication/229347277_Judd-Ofelt_analysis_of_spectroscopic_properties_of_Nd3-doped_novel_fluorophosphate_glass
https://www.researchgate.net/publication/253519463_Similar_behaviors_of_sulfide_and_selenide-based_chalcogenide_glasses_to_form_glass_ceramics
https://www.researchgate.net/publication/358461623_Comparison_of_45-6_mm_luminescent_and_lasing_properties_of_rare_earth_dopants_in_chalcogenide_glasses
https://www.mdpi.com/2304-6732/10/12/1323
https://www.researchgate.net/publication/305109966_Study_of_Spectroscopic_Properties_of_Pure_and_Nd_Doped_Ca3La2BO34_Glasses
https://www.osti.gov/biblio/15011789
https://www.osti.gov/biblio/15011789
https://www.researchgate.net/publication/266409612_Development_and_applications_of_chalcogenide_glass_optical_fibers_at_NRL
https://old.joam.inoe.ro/arhiva/pdf4_3/Aggarwal.pdf
https://duepublico2.uni-due.de/servlets/MCRFileNodeServlet/duepublico_derivate_00075999/Fjodorow_et_al_2021_Mid-infrared_laser.pdf
https://old.joam.inoe.ro/arhiva/Pdf3_3/Sanghera.pdf
https://orbit.dtu.dk/files/211172201/Wu_Stack_and_draw_MOF_GeSbSe_chalcogenide_glass_OSAAPC2018.pdf
https://www.edmundoptics.com/knowledge-center/video/tutorials/how-to-align-a-laser-system/
https://www.benchchem.com/product/b079876#neodymium-sulfide-as-a-dopant-in-solid-state-lasers
https://www.benchchem.com/product/b079876#neodymium-sulfide-as-a-dopant-in-solid-state-lasers
https://www.benchchem.com/product/b079876#neodymium-sulfide-as-a-dopant-in-solid-state-lasers
https://www.benchchem.com/product/b079876#neodymium-sulfide-as-a-dopant-in-solid-state-lasers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079876?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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